Cas no 2228637-79-2 (1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228637-79-2
• MF: C₈H₅F₇O₃
• MW: 282.112327337265
• CID: 6324695
• PubChem ID: 165711114
• Update Time: 2025-08-05

1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid
• 2228637-79-2
• EN300-1971254

• Inchi： 1S/C8H5F7O3/c9-6(10,7(11,12)8(13,14)15)5(4(17)18)1-3(16)2-5/h1-2H2,(H,17,18)
• InChI Key： DPCGWLYFHYMUER-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1(C(=O)O)CC(C1)=O)F

Computed Properties

• Exact Mass: 282.01269115g/mol
• Monoisotopic Mass: 282.01269115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid

Research Brief on 1-(Heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228637-79-2): Recent Advances and Applications

1-(Heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228637-79-2) is a fluorinated cyclobutane derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural and electronic properties. This compound, characterized by its heptafluoropropyl group and oxocyclobutane carboxylic acid moiety, exhibits potential applications in drug discovery, agrochemical development, and material science. Recent studies have explored its utility as a building block for novel bioactive molecules, leveraging its fluorinated scaffold to enhance metabolic stability and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid in the design of protease inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of fluorinated peptidomimetics, demonstrating improved pharmacokinetic profiles compared to non-fluorinated analogs. The study highlighted the compound's ability to modulate enzyme-substrate interactions through fluorine-specific effects, such as hydrogen bonding and hydrophobic interactions.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed the use of 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid derivatives as potent herbicides. The fluorinated cyclobutane core was found to enhance plant membrane permeability and resistance to degradation, leading to prolonged herbicidal activity. This innovation addresses the growing need for environmentally sustainable agrochemicals with reduced application frequencies.

Another notable advancement involves the application of this compound in material science. A 2024 ACS Applied Materials & Interfaces publication reported its incorporation into fluorinated polymers, resulting in materials with exceptional thermal stability and low surface energy. These properties make the polymers suitable for coatings in biomedical devices and electronic components, where durability and biocompatibility are critical.

Despite these promising developments, challenges remain in the scalable synthesis and purification of 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid. Recent efforts have focused on optimizing catalytic fluorination methods to improve yield and reduce byproducts. For instance, a palladium-catalyzed fluorination protocol described in Organic Letters (2023) achieved a 75% yield, marking a significant improvement over previous methods.

In conclusion, 1-(heptafluoropropyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228637-79-2) represents a versatile and valuable compound in multiple research domains. Its applications span from drug design to advanced materials, driven by its unique fluorinated architecture. Future research is expected to further explore its potential, particularly in addressing synthesis challenges and expanding its utility in targeted therapies and sustainable technologies.